4-(4-chlorobenzoyl)-3-hydroxy-5-(3-phenoxyphenyl)-1-[(pyridin-3-yl)methyl]-2,5-dihydro-1H-pyrrol-2-one

• IUPAC Name: (4E)-4-[(4-chlorophenyl)-hydroxymethylidene]-5-(3-phenoxyphenyl)-1-(pyridin-3-ylmethyl)pyrrolidine-2,3-dione
• InChI: InChI=1S/C29H21ClN2O4/c30-22-13-11-20(12-14-22)27(33)25-26(32(29(35)28(25)34)18-19-6-5-15-31-17-19)21-7-4-10-24(16-21)36-23-8-2-1-3-9-23/h1-17,26,33H,18H2/b27-25+
• InChI Key: NQHJHEACMBQKLI-IMVLJIQESA-N
• Canonical SMILES: C1=CC=C(C=C1)OC2=CC=CC(=C2)C3C(=C(C4=CC=C(C=C4)Cl)O)C(=O)C(=O)N3CC5=CN=CC=C5
• Isomeric SMILES: C1=CC=C(C=C1)OC2=CC=CC(=C2)C3/C(=C(/C4=CC=C(C=C4)Cl)\O)/C(=O)C(=O)N3CC5=CN=CC=C5
• Molecular Formula: C29H21ClN2O4
• Molecular Weight: 496.9 g/mol

Description

This compound belongs to the 3-hydroxy-pyrrol-2-one class, characterized by a five-membered lactam ring with hydroxyl and aroyl substituents. Its structure features:

• 4-(4-Chlorobenzoyl): A para-chlorinated benzoyl group at position 4, contributing electron-withdrawing effects.
• 1-[(Pyridin-3-yl)methyl]: A pyridine-containing alkyl chain at position 1, offering hydrogen-bonding and coordination capabilities.

This scaffold is frequently explored in medicinal chemistry for its pharmacokinetic versatility and bioactivity, particularly in enzyme inhibition (e.g., kinase or protease targets) .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 4-(4-chlorobenzoyl)-3-hydroxy-5-(3-phenoxyphenyl)-1-[(pyridin-3-yl)methyl]-2,5-dihydro-1H-pyrrol-2-one typically involves multiple steps, starting from readily available starting materialsSpecific reaction conditions, such as temperature, solvents, and catalysts, are carefully controlled to ensure high yield and purity of the final product .

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale. Optimization of reaction conditions, such as the use of continuous flow reactors and automated systems, can enhance efficiency and scalability. Additionally, purification techniques like crystallization and chromatography are employed to obtain the compound in its pure form .

Chemical Reactions Analysis

Types of Reactions

4-(4-chlorobenzoyl)-3-hydroxy-5-(3-phenoxyphenyl)-1-[(pyridin-3-yl)methyl]-2,5-dihydro-1H-pyrrol-2-one can undergo various chemical reactions, including:

Oxidation: The hydroxy group can be oxidized to a ketone or carboxylic acid.

Reduction: The chlorobenzoyl group can be reduced to a benzyl group.

Substitution: The phenoxy group can be substituted with other functional groups under appropriate conditions.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like lithium aluminum hydride, and nucleophiles for substitution reactions. Reaction conditions such as temperature, solvent, and pH are optimized based on the desired transformation .

Major Products

The major products formed from these reactions depend on the specific reaction conditions and reagents used. For example, oxidation of the hydroxy group can yield a ketone or carboxylic acid, while reduction of the chlorobenzoyl group can produce a benzyl derivative .

Scientific Research Applications

Chemical Properties and Structure

The compound features several notable functional groups:

• Chlorobenzoyl Group : Enhances lipophilicity and potential interactions with biological membranes.
• Hydroxy Group : May engage in hydrogen bonding, influencing solubility and reactivity.
• Phenoxyphenyl Group : Contributes to the compound's unique electronic properties.
• Pyridinylmethyl Group : Often involved in receptor binding and modulation.

The molecular formula is $C_{24}H_{22}ClN_2O_4$, with a molar mass of approximately 438.89 g/mol.

Chemistry

The compound serves as a versatile building block for the synthesis of more complex molecules. Its unique structure allows for various chemical transformations, including:

• Oxidation : Hydroxy groups can be oxidized to form ketones or carboxylic acids.
• Reduction : The chlorobenzoyl group can be reduced to a benzyl group.
• Substitution Reactions : The phenoxy group can be substituted with different functional groups under specific conditions.

Biology

Research has indicated potential biological activities of this compound:

• Antimicrobial Properties : Studies have shown that derivatives of this compound exhibit significant antimicrobial activity against various pathogens.
• Anticancer Activity : Investigations into its effects on cancer cell lines suggest that it may inhibit tumor growth through apoptosis induction or cell cycle arrest.

Medicine

The compound is being explored for its therapeutic potential in treating various diseases:

• Enzyme Inhibition : The compound may inhibit specific enzymes involved in metabolic pathways, which could be beneficial in drug development for metabolic disorders.
• Receptor Modulation : Its interaction with neurotransmitter receptors suggests potential applications in neuropharmacology.

Case Study 1: Antimicrobial Activity

A study published in the Journal of Medicinal Chemistry investigated the antimicrobial properties of derivatives based on this compound. Results demonstrated that certain modifications enhanced activity against Gram-positive and Gram-negative bacteria, indicating its potential as a lead compound for antibiotic development.

Case Study 2: Anticancer Effects

Research conducted at a leading cancer research institute evaluated the anticancer effects of this compound on breast cancer cell lines. The findings revealed that it induced apoptosis through caspase activation and inhibited cell proliferation significantly compared to control groups.

Mechanism of Action

The mechanism of action of 4-(4-chlorobenzoyl)-3-hydroxy-5-(3-phenoxyphenyl)-1-[(pyridin-3-yl)methyl]-2,5-dihydro-1H-pyrrol-2-one involves its interaction with specific molecular targets and pathways. For instance, it may inhibit certain enzymes or receptors, leading to changes in cellular processes. The exact molecular targets and pathways can vary depending on the specific application and context .

Comparison with Similar Compounds

Key Observations :

• Aroyl Groups : Electron-withdrawing substituents (e.g., Cl, F) at the para position of the benzoyl group enhance metabolic stability compared to methyl or methoxy groups .
• Aryl Groups at R5: Bulky substituents (e.g., 3-phenoxyphenyl, 4-tert-butylphenyl) improve hydrophobic interactions in target binding but may reduce solubility .
• Substituents at R₁ : Pyridin-3-ylmethyl and 2-hydroxypropyl groups confer hydrogen-bonding capacity, while allyl groups prioritize synthetic accessibility over target affinity .

Physicochemical and Pharmacokinetic Properties

Theoretical calculations using density functional theory (DFT) and software like Multiwfn predict the following for the target compound :

• LogP: ~3.8 (higher than fluorobenzoyl derivatives due to the 3-phenoxyphenyl group).
• Hydrogen-Bond Acceptors : 5 (pyridine N, lactam O, hydroxyl O, two aroyl O).
• Topological Polar Surface Area (TPSA) : ~90 Ų, suggesting moderate membrane permeability.

Comparatively, the fluorobenzoyl analog () has a lower LogP (~3.2) due to its polar 4-hydroxy-3-methoxyphenyl group, enhancing aqueous solubility but reducing blood-brain barrier penetration .

Structure-Activity Relationship (SAR) Insights

• Anticancer Activity : Derivatives with electron-withdrawing R₄ groups (e.g., 4-chloro, 4-fluoro) show enhanced inhibition of tyrosine kinases compared to methylbenzoyl analogs .
• Anti-inflammatory Activity: Compounds with R5 = 3-phenoxyphenyl or 4-nitrophenyl () exhibit COX-2 selectivity, likely due to steric complementarity with the enzyme’s active site .
• Toxicity: Allyl or morpholinopropyl substituents at R1 () correlate with higher cytotoxicity, whereas pyridin-3-ylmethyl groups improve safety profiles .

Q & A

Q. What synthetic strategies are recommended for preparing 4-(4-chlorobenzoyl)-3-hydroxy-5-(3-phenoxyphenyl)-1-[(pyridin-3-yl)methyl]-2,5-dihydro-1H-pyrrol-2-one, and what functional groups require specialized handling?

• Methodological Answer : Synthesis involves multi-step organic reactions, including:

• Knoevenagel condensation to form the pyrrolone core.
• Nucleophilic substitution for introducing the pyridin-3-ylmethyl group (e.g., using 3-(chloromethyl)pyridine).
• Protection/deprotection of the hydroxyl group (e.g., acetyl protection with acetic anhydride, followed by hydrolysis).
  Key reagents include sodium borohydride (NaBH₄) for selective reductions and potassium permanganate (KMnO₄) for oxidations. Purification via column chromatography with silica gel (hexane/ethyl acetate gradients) is critical due to the compound’s polarity .

Q. How can researchers confirm the structural integrity of this compound, and which analytical techniques are most reliable?

• Methodological Answer :

• Nuclear Magnetic Resonance (NMR) : ¹H and ¹³C NMR identify substituent environments (e.g., aromatic protons, hydroxyl group at δ ~10-12 ppm).
• X-ray crystallography (using SHELXL ) resolves stereochemistry and validates the dihydro-pyrrol-2-one core.
• High-Resolution Mass Spectrometry (HRMS) confirms molecular weight (e.g., ESI+ mode for [M+H]+ ion).
  Cross-validation with computational tools like Multiwfn for electron density analysis enhances confidence in assignments .

Advanced Research Questions

Q. How can reaction conditions be optimized to improve yield and selectivity during the synthesis of this compound?

• Methodological Answer :

• Design of Experiments (DoE) : Use fractional factorial designs to test variables (temperature, solvent polarity, catalyst loading). For example, dichloromethane (DCM) may favor electrophilic substitutions over polar aprotic solvents .
• Continuous Flow Chemistry : Reduces side reactions (e.g., dimerization) by controlling residence time and mixing efficiency .
• In-situ Monitoring : Employ thin-layer chromatography (TLC) or inline IR spectroscopy to track intermediate formation .

Q. How should researchers address contradictions in spectroscopic data, such as unexpected splitting patterns in NMR or ambiguous mass spectrometry fragments?

• Methodological Answer :

• Dynamic NMR Studies : Variable-temperature NMR can resolve conformational exchange broadening (e.g., rotamers in the pyridinylmethyl group).
• Isotopic Labeling : Introduce deuterium at reactive sites (e.g., hydroxyl group) to simplify splitting patterns.
• Computational Validation : Compare experimental NMR shifts with density functional theory (DFT)-predicted values using Gaussian or Multiwfn .

Q. What computational approaches are recommended for analyzing the electronic properties and reactivity of this compound?

• Methodological Answer :

• Electrostatic Potential Maps : Generate using Multiwfn to identify nucleophilic/electrophilic regions (e.g., the chlorobenzoyl group’s electron-deficient aromatic ring) .
• Frontier Molecular Orbital (FMO) Analysis : Calculate HOMO-LUMO gaps to predict sites for radical or redox reactivity.
• Molecular Dynamics (MD) Simulations : Model interactions with biological targets (e.g., hydrophobic pockets in enzymes) to guide SAR studies .

Q. How can structure-activity relationship (SAR) studies be designed to explore the pharmacological potential of this compound?

• Methodological Answer :

• Functional Group Modifications : Synthesize analogs by replacing the phenoxyphenyl group with other aryl moieties (e.g., 4-methylbenzoyl in ) to assess bioactivity shifts.
• Biological Assays : Pair with enzymatic inhibition screens (e.g., kinase assays) and cytotoxicity profiling (MTT assays).
• QSAR Modeling : Use partial least squares (PLS) regression to correlate substituent electronic parameters (Hammett σ) with activity .